1-(3,4-dihydroisoquinolin-2(1H)-yl)-3-(6,8-dimethyl[1,2,4]triazolo[4,3-b]pyridazin-7-yl)propan-1-one

• Molecular Formula: C19H21N5O
• Molecular Weight: 335.4 g/mol
• IUPAC Name: 1-(3,4-dihydro-1H-isoquinolin-2-yl)-3-(6,8-dimethyl-[1,2,4]triazolo[4,3-b]pyridazin-7-yl)propan-1-one
• InChI: InChI=1S/C19H21N5O/c1-13-17(14(2)22-24-12-20-21-19(13)24)7-8-18(25)23-10-9-15-5-3-4-6-16(15)11-23/h3-6,12H,7-11H2,1-2H3
• InChI Key: RUTBPJKLOJHVEX-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NN2C1=NN=C2)C)CCC(=O)N3CCC4=CC=CC=C4C3

Description

This compound is a hybrid heterocyclic molecule featuring a 3,4-dihydroisoquinoline scaffold linked via a propan-1-one chain to a 6,8-dimethyl[1,2,4]triazolo[4,3-b]pyridazine moiety. Such structural features suggest applications in medicinal chemistry, particularly in targeting enzymes or receptors sensitive to planar heterocycles. However, specific biological data for this compound remain unreported in the provided evidence.

Biological Activity

The compound 1-(3,4-dihydroisoquinolin-2(1H)-yl)-3-(6,8-dimethyl[1,2,4]triazolo[4,3-b]pyridazin-7-yl)propan-1-one has garnered interest in medicinal chemistry due to its potential biological activities. This article reviews the biological properties of this compound, including its pharmacological effects, mechanisms of action, and relevant case studies.

• Molecular Formula : C₁₈H₁₈N₄O
• Molecular Weight : 335.4 g/mol
• CAS Number : 1324059-29-1

Biological Activity Overview

Research indicates that this compound exhibits a range of biological activities, including anti-inflammatory and analgesic properties. The following sections detail specific findings regarding its biological effects.

Anti-inflammatory Activity

Recent studies have highlighted the compound's potential as a COX-II inhibitor , which is significant in the development of anti-inflammatory drugs. In vitro assays demonstrated that derivatives of this compound showed moderate to strong inhibitory activity against COX-II with IC50 values ranging from 0.52 to 22.25 µM .

Table 1: COX-II Inhibition Potency of Related Compounds

Compound Name	IC50 (µM)	Selectivity Index
PYZ16	0.52	10.73
Celecoxib	0.78	9.51
PYZ31	0.01987	N/A

The mechanism through which this compound exerts its anti-inflammatory effects involves the inhibition of the cyclooxygenase (COX) enzymes responsible for the synthesis of prostaglandins. Prostaglandins are mediators of inflammation and pain; thus, their inhibition can lead to reduced inflammatory responses.

Case Studies

• In Vivo Studies : A study conducted on animal models demonstrated that administration of the compound resulted in a significant reduction in inflammation markers compared to control groups . The anti-inflammatory efficacy was comparable to standard treatments like Celecoxib.
• Analgesic Effects : Another investigation assessed the analgesic properties through formalin-induced pain models. The results indicated that the compound significantly reduced pain scores in treated animals, suggesting its potential as an analgesic agent .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Core Structural Analogues

Compound Name	Core Structure	Key Substituents	Synthesis Method	Physicochemical Properties
1-(3,4-Dihydroisoquinolin-2(1H)-yl)-3-(6,8-dimethyl[1,2,4]triazolo[4,3-b]pyridazin-7-yl)propan-1-one	Dihydroisoquinoline + Triazolopyridazine	6,8-dimethyl (triazolopyridazine)	Likely via cyclocondensation of hydrazonoyl chlorides with dihydroisoquinoline	Unreported; inferred stability from fused rings
1-(1-Aryl-8,9-dimethoxy-1,5,6,10b-tetrahydro-[1,2,4]triazolo[3,4-a]isoquinolin-3-yl)ethan-1-one	Triazolo[3,4-a]isoquinoline	8,9-dimethoxy (isoquinoline), ethanone	Hydrazonoyl chloride + 6,7-dimethoxy-3,4-dihydroisoquinoline	Cytotoxicity tested; precise data unreported
Diethyl 8-cyano-7-(4-nitrophenyl)-2-oxo-3-phenethyl-1,2,3,7-tetrahydroimidazo[1,2-a]pyridine-5,6-dicarboxylate	Imidazo[1,2-a]pyridine	Cyano, nitrophenyl, ester groups	One-pot two-step reaction with aldehydes and amines	M.p. 243–245°C; characterized via NMR, IR, MS

Key Observations :

• Heterocycle Fusion: The target compound’s triazolo[4,3-b]pyridazine differs from triazolo[3,4-a]isoquinoline () in ring fusion topology, which may alter π-π stacking interactions in biological targets.
• Substituent Effects : Methyl groups at positions 6 and 8 on the triazolopyridazine may enhance lipophilicity compared to methoxy or nitro substituents in analogues, influencing membrane permeability .
• Synthetic Routes: The target’s synthesis likely parallels methods in , utilizing cyclization reactions between hydrazonoyl chlorides and dihydroisoquinoline precursors. However, the propan-1-one linker introduces a ketone group absent in ’s ethanone derivatives.

Spectroscopic and Analytical Comparisons

• NMR Profiles: The dihydroisoquinoline protons in the target are expected to resonate near δ 2.5–3.5 (methylene groups) and δ 6.5–7.5 (aromatic protons), similar to compounds in and . Methyl groups on the triazolopyridazine would appear as singlets (δ 2.0–2.5) .
• Optical Activity: Unlike the chiral terpenoid in (+10.7 optical rotation), the target lacks reported stereocenters, suggesting racemic or achiral synthesis .

Q & A

Q. What are the optimal synthetic routes and reaction conditions for preparing the compound?

The synthesis of this compound likely involves multi-step protocols, including:

• Coupling reactions : Amide bond formation between the dihydroisoquinoline and triazolopyridazine moieties, potentially using carbodiimide-based coupling agents (e.g., EDC/HOBt) .
• Heterocyclic assembly : Construction of the triazolopyridazine core via cyclization reactions (e.g., Huisgen cycloaddition for triazole rings) .
• Key parameters : Solvents (DMF, dichloromethane), catalysts (palladium/copper for cross-coupling), and temperature control (60–100°C for cyclization) are critical for yield optimization .

Table 1: Example Reaction Conditions

Step	Reaction Type	Solvent	Catalyst	Yield (%)
Triazole formation	Cycloaddition	DMF	CuI	65–75
Amide coupling	Carbodiimide-mediated	DCM	EDC/HOBt	80–85

Q. How can researchers validate the compound’s structural integrity post-synthesis?

Comprehensive characterization requires:

• Spectroscopy : ¹H/¹³C NMR to confirm proton and carbon environments (e.g., dihydroisoquinoline CH₂ groups at δ 2.8–3.2 ppm; triazole protons at δ 8.0–8.5 ppm) .
• Mass spectrometry : HRMS (ESI) to verify molecular weight (e.g., [M+H]⁺ calculated for C₂₀H₂₂N₆O: 385.19) .
• Chromatography : HPLC or TLC to assess purity (>95% by area normalization) .

Advanced Research Questions

Q. What strategies are recommended for structure-activity relationship (SAR) studies targeting biological efficacy?

SAR studies should focus on:

• Core modifications : Varying substituents on the triazolopyridazine (e.g., methyl vs. ethyl groups at positions 6 and 8) to evaluate steric/electronic effects on target binding .
• Linker optimization : Adjusting the propan-1-one chain length or substituting oxygen/sulfur to modulate pharmacokinetics .

Table 2: Analog Comparison for SAR

Analog	Modification	Biological Activity
6,8-Diethyl analog	Increased lipophilicity	Enhanced CNS penetration
Propan-2-one variant	Reduced metabolic stability	Lower in vivo efficacy

Q. How can computational modeling predict the compound’s interaction with biological targets?

• Docking studies : Use software like AutoDock Vina to model interactions with kinases or GPCRs, leveraging the triazolopyridazine core’s affinity for ATP-binding pockets .
• MD simulations : Assess binding stability (e.g., RMSD < 2.0 Å over 100 ns trajectories) and identify critical residues (e.g., hydrogen bonds with Lys123 of target protein) .

Q. What methodologies are suitable for resolving contradictory data in biological assays?

Contradictions (e.g., variable IC₅₀ values across cell lines) may arise from:

• Assay conditions : Standardize protocols (e.g., serum-free media, 48-hour incubation) to minimize variability .
• Off-target effects : Employ siRNA knockdown or CRISPR-edited cell lines to confirm target specificity .

Q. How should researchers design in vivo studies to evaluate pharmacokinetics and toxicity?

• Dosing regimens : Administer 10–50 mg/kg (oral/i.p.) in rodent models, monitoring plasma half-life (t₁/₂) and brain penetration (Kp > 0.5) .
• Toxicity screening : Conduct hepatic enzyme assays (ALT/AST) and histopathology to rule out organ damage .

Methodological Considerations

• Avoid commercial sources : Prioritize in-house synthesis or academic collaborations to ensure compound purity and reproducibility .
• Data validation : Cross-reference NMR/HRMS with literature databases (PubChem, SciFinder) to confirm structural assignments .